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Compound of Interest

Compound Name: Para Red-d4

Cat. No.: B1140282

For Researchers, Scientists, and Drug Development Professionals

Introduction

Para Red-d4 is the deuterated form of Para Red (1-[(4-nitrophenyl)azo]-2-naphthol), a
synthetic monoazo dye.[1] Isotope-labeled compounds like Para Red-d4 are valuable tools in
metabolic analysis, allowing for the precise tracking and quantification of molecular pathways.
[2] This technical guide provides a comprehensive overview of the chemical properties,
structure, and analytical methodologies related to Para Red-d4.

Chemical Structure and Properties

Para Red-d4 is structurally identical to Para Red, with the exception of four deuterium atoms
replacing hydrogen atoms on the phenyl ring. This isotopic substitution results in a higher
molecular weight.

Structure:
Chemical structure of Para Red

Physicochemical Properties of Para Red-d4 and Para Red:
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Property Para Red-d4 Para Red Source(s)
CAS Number 1185235-75-9 6410-10-2 [3][4]
Molecular Formula C16H7D4N303 C16H11N303 [3]
Molecular Weight 297.30 g/mol 293.28 g/mol
Appearance Red solid Red solid
Melting Point 248-250 °C 248-252 °C, 256 °C
Boiling Point Not available 489.5°C at 760

mmHg
Density Not available 1.35 g/cm3

Insoluble in water and

) ethanol; slightly
B May be soluble in ]
Solubility DMSO soluble in hot toluene;
soluble in hot aqueous

sodium hydroxide.

LogP Not available 5.39220

Experimental Protocols
Synthesis of Para Red

The synthesis of Para Red, and by extension Para Red-d4, is a classic example of an azo
coupling reaction. The general procedure involves two main steps: diazotization of an aromatic
amine followed by coupling with a coupling agent. For Para Red-d4, a deuterated aromatic
amine would be used.

1. Diazotization of p-nitroaniline-d4:

¢ p-Nitroaniline-d4 is dissolved in an acidic solution (e.g., hydrochloric acid or sulfuric acid)
and cooled in an ice bath.

¢ A cold agueous solution of sodium nitrite is added slowly to the p-nitroaniline-d4 solution.
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e The reaction mixture is kept at a low temperature (0-5 °C) to form the relatively unstable
diazonium salt.

2. Azo Coupling:

e 2-naphthol is dissolved in a basic solution, such as aqueous sodium hydroxide, to form the
sodium salt of 2-naphthol (sodium 2-naphtholate).

e The cold diazonium salt solution is then slowly added to the 2-naphthol solution with
vigorous stirring.

e The coupling reaction occurs, resulting in the precipitation of the red azo dye, Para Red-d4.

e The product can then be collected by filtration, washed, and dried.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS/MS) are common and effective methods for the detection and
quantification of Para Red and its analogs.

High-Performance Liquid Chromatography (HPLC) Protocol for Para Red Analysis:

o Sample Preparation: The sample containing Para Red is extracted with a suitable solvent,
such as toluene. The extract is then concentrated and redissolved in a solvent compatible
with the HPLC mobile phase, like methanol.

e Chromatographic Conditions:

[¢]

Column: A C18 reversed-phase column is typically used.

[¢]

Mobile Phase: A mixture of organic solvent (e.g., methanol or acetonitrile) and water is
commonly employed.

o

Detection: A UV-Vis detector set at the maximum absorbance wavelength of Para Red
(around 488 nm) is used for detection.
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e Quantification: A calibration curve is generated using standard solutions of Para Red at
known concentrations to quantify the amount of the dye in the sample.

Visualizations
Synthesis Workflow of Para Red

Step 1: Diazotization
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2-Naphthol

Click to download full resolution via product page
Caption: General synthesis workflow for Para Red.

Biological Activity and Signaling Pathways

Para Red is known to be toxic and is not approved for use in food. Studies have investigated its
interaction with serum albumins, suggesting potential for transport and distribution within
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biological systems. However, as of now, there is limited specific information available in the
scientific literature detailing the direct interaction of Para Red or Para Red-d4 with specific
signaling pathways. Further research is required to elucidate its molecular mechanisms of

toxicity and its potential effects on cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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